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Introduction

Silver chlorate (AgCIlOs) is an inorganic compound that serves as a valuable reagent in
various chemical applications. It is a strong oxidizing agent and a source of silver ions in
solution.[1] Its utility is noted in organic synthesis and as a precursor for other chemical
preparations.[2][3] These application notes provide a comprehensive overview of the synthesis
of silver chlorate, its physicochemical properties, and essential safety protocols for its
handling. The detailed experimental protocol is adapted from a well-established procedure to
ensure reproducibility and safety in a laboratory setting.[4]

Physicochemical Properties of Silver Chlorate

Silver chlorate typically appears as white, tetragonal crystals.[2] It is sensitive to light and will
darken upon exposure due to slow decomposition; therefore, it should be stored in dark, tightly
sealed containers.[2][4] A summary of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Data of Silver Chlorate
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Property Value Reference(s)
Molecular Formula AgCIlOs [2]
Molecular Weight 191.32 g/mol [2]
Appearance White, tetragonal crystals [2]
Density 4.430 g/cm? at 20°C [2][5]
Melting Point 230 °C [2]
Decomposition Temperature 270 °C [2][5]
Solubility in Water 8.52 g/100 g at 5°C [5]
10 g/100 g at 15°C [2][5]

18.03 g/100 g at 25°C [5]

23.74 g/100 g at 35°C [5]

50 g/100 g at 80°C [2][5]

Solubility in Ethanol Sparingly soluble [5]

Experimental Protocol: Synthesis of Silver Chlorate

This protocol details the synthesis of silver chlorate via a metathesis reaction between silver
nitrate (AgNOs) and sodium chlorate (NaClOs), as described in Inorganic Syntheses, Volume 2.
[4][6][7] This method relies on the differential solubility of the resulting salts to isolate silver
chlorate.

Materials and Equipment
 Silver nitrate (AgNOs), 170 g (1 mol)

e Sodium chlorate (NaClOs), 106 g (1 mol)
 Distilled water

o Beakers (2 x 250 mL)
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e Heating plate or water bath

* Ice bath

e Buchner funnel and filter paper
e Vacuum flask

» Desiccator

o Dark glass storage bottle

Procedure

e Preparation of Reactant Solutions:
o In a 250 mL beaker, dissolve 170 g of silver nitrate in 100 mL of distilled water.

o In a separate 250 mL beaker, dissolve 106 g of sodium chlorate in 100 mL of distilled
water.

o Heat both solutions to 85°C.[4]
e Reaction and Crystallization:
o Once both solutions have reached 85°C, mix them together.

o Allow the resulting solution to cool slowly to 0°C in an ice bath. Silver chlorate will
precipitate out of the solution.[4][6]

o Carefully decant the mother liquor.
e Initial Purification:
o Add 50 mL of distilled water, pre-cooled to 0°C, to the solid product.

o Separate the crystals from the washing solution by suction filtration using a Buchner
funnel.[4]
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o At this stage, the expected yield is approximately 150 g (78.5% yield), with a purity of
about 95.2%.[4]

o Recrystallization for Higher Purity:

o

Dissolve the product from the initial filtration in 125 mL of distilled water at 90°C.

[e]

Cool the solution to 0°C to recrystallize the silver chlorate.

o

Filter the purified crystals by suction.

[¢]

Repeat the recrystallization step with 120 mL of distilled water.[4]
e Drying and Storage:
o Dry the final product in a desiccator.

o The expected yield of the purified product is approximately 118.7 g (62% yield), with a
purity of 99.7%.[4]

o Store the dried silver chlorate in a dark, tightly sealed glass bottle to prevent
decomposition from light exposure.[4]

Safety Precautions

Silver chlorate is a strong oxidizing agent and can cause fires or explosions if it comes into
contact with combustible materials.[3] It is also a skin and eye irritant. Appropriate personal
protective equipment, including safety goggles, gloves, and a lab coat, should be worn at all
times. All procedures should be carried out in a well-ventilated fume hood. Avoid exposure to
light and heat.[2]

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of silver
chlorate.
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Experimental Workflow for Silver Chlorate Synthesis
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Caption: Workflow for the synthesis and purification of silver chlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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